Cas no 1540606-93-6 (3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl-)

• Product Name: 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl-
• CAS No: 1540606-93-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5283292
• Update Time: 2025-10-30

3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl-

• Inchi： 1S/C10H16N2O/c1-7-3-4-12-6-9(7)10(13)8(2)5-11/h3-4,6,8,10,13H,5,11H2,1-2H3
• InChI Key： BZTFIMGODOZAKU-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC=C1C)(O)C(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl-

Introduction to 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl- (CAS No. 1540606-93-6)

3-Pyridinemethanol, specifically the compound with the chemical name α-(2-amino-1-methylethyl)-4-methyl-, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 1540606-93-6), has garnered attention due to its structural complexity and potential applications in drug development. The presence of multiple functional groups, including hydroxyl and amino substituents, makes it a versatile intermediate for synthesizing more complex pharmacophores.

The compound belongs to the broader category of pyridine derivatives, which are widely recognized for their role in medicinal chemistry. Pyridine-based scaffolds are prevalent in many drugs due to their ability to interact with biological targets in a manner that enhances pharmacological activity. The specific substitution pattern in 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl- contributes to its unique chemical properties and reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Among these, pyridine derivatives have shown promise in various therapeutic areas, including oncology, neurology, and infectious diseases. The structural features of 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl-, such as the hydroxyl group at the 3-position and the amino-substituted isobutyl group at the α-position, provide multiple sites for functionalization. This allows chemists to tailor the molecule's properties for specific biological activities.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. Researchers have leveraged its structure to develop inhibitors targeting enzymes involved in disease pathways. For instance, studies have explored its use in creating analogs that mimic natural substrates or bind to allosteric sites on enzymes, thereby modulating their activity. Such strategies are crucial in developing drugs with improved efficacy and reduced side effects.

The synthesis of 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl- involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a pyridine core followed by selective functionalization at various positions. Advanced techniques such as cross-coupling reactions and catalytic hydrogenation are often employed to introduce the desired substituents with high precision. These synthetic methodologies not only showcase the versatility of pyridine chemistry but also demonstrate the importance of well-designed synthetic routes in drug discovery.

The pharmacological potential of this compound has been investigated through both computational modeling and experimental studies. Computational approaches have been particularly useful in predicting how 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl- might interact with biological targets based on its structure. These models help identify key binding pockets and provide insights into possible modifications that could enhance binding affinity or selectivity.

In experimental settings, researchers have synthesized various derivatives of this compound and evaluated their biological activity using cell-based assays and animal models. Some preliminary studies suggest that certain analogs exhibit promising properties as inhibitors of kinases or other enzymes implicated in cancer progression. While further research is needed to fully understand their therapeutic potential, these findings underscore the importance of exploring novel heterocyclic compounds like 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl.

The development of new drugs is a complex process that requires not only innovative chemistry but also rigorous testing to ensure safety and efficacy. The use of compounds like 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl as starting materials exemplifies the collaborative nature of modern drug discovery—combining expertise from organic chemistry, medicinal chemistry, pharmacology, and bioinformatics.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Advances in automation and high-throughput screening may further accelerate the discovery process by enabling rapid testing of large libraries of derivatives. As our understanding of disease mechanisms grows more sophisticated, so too will our ability to design molecules that precisely target them.

In conclusion, 3-Pyridinemethanol, α-(2-amino-1-methylethyl)-4-methyl-, identified by CAS No. 1540606-93-6, represents an important advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for developing novel therapeutic agents with potential applications across multiple disease areas. As research progresses and new synthetic techniques emerge,this compound will likely continue to play a significant role in shaping future treatments.